Cas no 2225141-52-4 (3-bromo-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine hydrochloride)

• Product Name: 3-bromo-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine hydrochloride
• CAS No: 2225141-52-4
• MF: C₇H₈BrClF₃N₃
• MW: 306.510729789734
• CID: 5058318
• PubChem ID: 137963928
• Update Time: 2025-06-09

3-bromo-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine hydrochloride
• 3-bromo-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrazine hydrochloride
• 3-bromo-2-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine;hydrochloride
• 3-bromo-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine hydrochloride

• Inchi： 1S/C7H7BrF3N3.ClH/c8-6-5(7(9,10)11)13-4-3-12-1-2-14(4)6;/h12H,1-3H2;1H
• InChI Key： IQRSGRVATQMNKI-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)N=C2CNCCN21.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 223
• Topological Polar Surface Area: 29.8

Additional information on 3-bromo-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine hydrochloride

Introduction to 3-bromo-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine hydrochloride (CAS No. 2225141-52-4)

3-bromo-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine hydrochloride, identified by the CAS number 2225141-52-4, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the imidazo[1,2-a]pyrazine class, a structural motif known for its broad spectrum of biological activities. The presence of both bromo and trifluoromethyl substituents in its molecular framework enhances its utility as a key intermediate in the development of novel therapeutic agents.

The imidazo[1,2-a]pyrazine scaffold is a privileged structure in medicinal chemistry, exhibiting a wide range of pharmacological properties. Compounds within this class have been investigated for their potential applications in treating various diseases, including infectious disorders, inflammatory conditions, and even certain types of cancer. The specific substitution pattern in 3-bromo-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine hydrochloride makes it particularly valuable for further derivatization and functionalization.

The bromo substituent at the 3-position and the trifluoromethyl group at the 2-position introduce unique electronic and steric properties to the molecule. These functional groups are often employed in medicinal chemistry to modulate binding affinity and metabolic stability. The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for in vitro and in vivo studies.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds due to their structural diversity and biological relevance. The imidazo[1,2-a]pyrazine core has been extensively studied for its ability to interact with biological targets such as enzymes and receptors. For instance, several imidazo[1,2-a]pyrazine derivatives have shown promising activity against viral proteases and kinases. The compound 3-bromo-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine hydrochloride is being explored as a potential lead molecule in these efforts.

In terms of synthetic chemistry, the preparation of 3-bromo-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine hydrochloride involves multi-step reactions that require precise control over reaction conditions. The introduction of the bromo and trifluoromethyl groups typically involves halogenation and fluorination techniques. These synthetic strategies are well-documented in the literature and have been optimized for high yield and purity.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health. For example, derivatives of imidazo[1,2-a]pyrazine have been reported to inhibit Janus kinases (JAKs), which play a crucial role in inflammatory signaling pathways. The presence of both bromo and trifluoromethyl groups may enhance the binding affinity of 3-bromo-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrazine hydrochloride to these targets.

Moreover，the compound’s structural features make it a versatile building block for generating libraries of novel molecules. By varying the substitution patterns or introducing additional functional groups，chemists can explore a wide range of biological activities. This approach is particularly useful in high-throughput screening campaigns aimed at identifying new drug candidates.

The hydrochloride salt form of 3-bromo-2-(trifluoromethyl)-5H，6H，7H，8H-imidazo1，2-apyrazine hydrochloride ensures better handling properties compared to the free base form. This is particularly important for industrial-scale production where stability and reactivity need to be carefully managed. The compound’s solubility profile also facilitates its use in various solvents，making it adaptable for different types of chemical reactions.

Future research directions may include exploring the compound’s potential as an antiviral or anticancer agent. The ability to modulate its structure allows for fine-tuning its pharmacological properties toward specific therapeutic applications。 Additionally， computational modeling techniques can be employed to predict how different substituents affect the molecule’s binding interactions with biological targets.

In conclusion，3-bromo-2-(trifluoromethyl)-5H，6H，7H，8H-imidazo1，2-apyrazine hydrochloride (CAS No. 2225141-52-4) is a promising intermediate with significant potential in pharmaceutical research。 Its unique structural features make it a valuable tool for developing new therapeutic agents targeting various diseases。 As our understanding of heterocyclic chemistry continues to evolve，compounds like this one will play an increasingly important role in drug discovery efforts worldwide。